molecular formula C12H9N3O3 B370797 2-nitro-N-pyridin-4-ylbenzamide

2-nitro-N-pyridin-4-ylbenzamide

Cat. No.: B370797
M. Wt: 243.22g/mol
InChI Key: OVXOOHFWTAEGEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Nitro-N-pyridin-4-ylbenzamide is a benzamide derivative featuring a nitro group (-NO₂) at the 2-position of the benzamide ring and a pyridin-4-yl group attached to the amide nitrogen. The pyridine ring’s positional isomerism (2- vs. 4-substitution) and nitro group placement significantly influence physicochemical and biological behaviors, as seen in related compounds.

Properties

Molecular Formula

C12H9N3O3

Molecular Weight

243.22g/mol

IUPAC Name

2-nitro-N-pyridin-4-ylbenzamide

InChI

InChI=1S/C12H9N3O3/c16-12(14-9-5-7-13-8-6-9)10-3-1-2-4-11(10)15(17)18/h1-8H,(H,13,14,16)

InChI Key

OVXOOHFWTAEGEE-UHFFFAOYSA-N

SMILES

C1=CC=C(C(=C1)C(=O)NC2=CC=NC=C2)[N+](=O)[O-]

Canonical SMILES

C1=CC=C(C(=C1)C(=O)NC2=CC=NC=C2)[N+](=O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

Positional Isomerism: Pyridine Substitution

  • 2-Nitro-N-pyridin-4-ylbenzamide : The pyridine ring is attached at the 4-position, which may alter electronic effects and hydrogen-bonding capacity compared to 2-substituted analogs.
  • 4-Nitro-N-(pyridin-2-yl)benzamide (CAS: 7498-40-0) : Features a nitro group at the 4-position of the benzamide and a pyridin-2-yl group. This compound was discontinued commercially, possibly due to stability or synthesis challenges .

Heterocycle Modifications

  • 4-Nitrobenzoic acid–N-(pyrimidin-2-yl)-aniline : Replaces pyridine with pyrimidine, a nitrogen-rich heterocycle that may enhance binding affinity in biological systems .
  • N-{2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl}-4-nitro-N-(2-pyridyl)benzamide : Contains a piperazine ring and methoxyphenyl group, introducing additional hydrogen-bonding and hydrophobic interactions. This complexity may improve receptor targeting but reduce metabolic stability .

Data Table: Key Structural and Functional Attributes

Compound Name Benzamide Substituents Heterocycle/Additional Groups Molecular Weight (g/mol) Notable Properties References
2-Nitro-N-pyridin-4-ylbenzamide 2-nitro, N-pyridin-4-yl Pyridine (4-position) ~259.25 (calculated) Not reported -
4-Nitro-N-(pyridin-2-yl)benzamide 4-nitro, N-pyridin-2-yl Pyridine (2-position) 259.25 Discontinued
4-Methyl-3-nitro-N-(2-pyridinylmethyl)benzamide 4-methyl-3-nitro, N-(pyridinylmethyl) Pyridine + methyl linker 297.31 Increased steric bulk
N-{2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl}-4-nitro-N-(2-pyridyl)benzamide 4-nitro, N-(2-pyridyl) + piperazine Pyridine + piperazine-methoxyphenyl ~518.59 (calculated) Enhanced receptor interaction potential
N-[4-(5-Nitro-2-furyl)-2-thiazolyl]formamide Nitrofuran core Thiazole + formamide 241.20 Potent bladder carcinogen (rats)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.